Cas no 1805547-47-0 (4-Bromomethyl-2-cyano-3-methylbenzoic acid)
4-Bromomethyl-2-cyano-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromomethyl-2-cyano-3-methylbenzoic acid
-
- Inchi: 1S/C10H8BrNO2/c1-6-7(4-11)2-3-8(10(13)14)9(6)5-12/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: JUAITKANIYSNPZ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)O)=C(C#N)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1
4-Bromomethyl-2-cyano-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013492-1g |
4-Bromomethyl-2-cyano-3-methylbenzoic acid |
1805547-47-0 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
4-Bromomethyl-2-cyano-3-methylbenzoic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-Bromomethyl-2-cyano-3-methylbenzoic acid
Recent Advances in the Application of 4-Bromomethyl-2-cyano-3-methylbenzoic Acid (CAS: 1805547-47-0) in Chemical Biology and Pharmaceutical Research
4-Bromomethyl-2-cyano-3-methylbenzoic acid (CAS: 1805547-47-0) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive bromomethyl and cyano functional groups, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromomethyl-2-cyano-3-methylbenzoic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group enabled efficient alkylation of target thiol groups, leading to covalent inhibition of BTK, a strategy that has shown promise in treating B-cell malignancies. The study reported improved selectivity and potency compared to earlier generations of inhibitors, underscoring the compound's value in rational drug design.
Another significant application was demonstrated in chemical biology research published in ACS Chemical Biology, where the compound was employed as a photoaffinity labeling reagent. The cyano group provided stability while the bromomethyl group allowed for efficient crosslinking with target proteins, enabling researchers to map protein-protein interactions in complex cellular systems. This approach has opened new avenues for studying signal transduction pathways and identifying novel drug targets.
The synthetic versatility of 1805547-47-0 was further highlighted in a recent patent application (WO2023056789) describing its use in preparing PROTAC (Proteolysis Targeting Chimera) molecules. The compound's dual functionality allowed for efficient conjugation of both target-binding and E3 ligase-recruiting moieties, resulting in molecules with improved cellular permeability and degradation efficiency against challenging targets like transcription factors.
From a safety and handling perspective, recent toxicological studies have provided updated guidelines for working with this compound. While it shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and ventilation are recommended during handling. Stability studies indicate that the compound remains stable for at least 12 months when stored at -20°C under inert atmosphere.
Looking forward, the unique chemical properties of 4-Bromomethyl-2-cyano-3-methylbenzoic acid position it as a valuable tool in emerging areas such as targeted protein degradation and covalent drug discovery. Ongoing research is exploring its application in developing next-generation therapeutics for oncology, inflammatory diseases, and neurodegenerative disorders. The compound's commercial availability from multiple suppliers has also facilitated its broader adoption in both academic and industrial research settings.
1805547-47-0 (4-Bromomethyl-2-cyano-3-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)